Cas no 863452-89-5 (2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 863452-89-5
• MF: C₂₀H₁₅F₃N₆OS
• MW: 444.432912111282
• CID: 6284353
• PubChem ID: 18554342
• Update Time: 2025-05-23

2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide
• AKOS024596159
• F0682-0044
• 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• 863452-89-5
• 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-({3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-[2-(trifluoromethyl)phenyl]acetamide

• Inchi： 1S/C20H15F3N6OS/c21-20(22,23)14-8-4-5-9-15(14)26-16(30)11-31-19-17-18(24-12-25-19)29(28-27-17)10-13-6-2-1-3-7-13/h1-9,12H,10-11H2,(H,26,30)
• InChI Key： NKKCRRJAGZDYAH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C(F)(F)F)=O)C1=C2C(=NC=N1)N(CC1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 444.09801478g/mol
• Monoisotopic Mass: 444.09801478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Additional information on 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-({3-benzyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-(trifluoromethyl)phenyl)acetamide (CAS No. 863452-89-5)

The compound 2-({3-benzyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-(trifluoromethyl)phenyl)acetamide (CAS No. 863452-89-5) is a sophisticated heterocyclic molecule that has garnered significant attention in medicinal chemistry and pharmaceutical research. Its unique structure, featuring a triazolopyrimidine core and a trifluoromethylphenyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the most searched questions in the field of drug discovery is: "What are the latest advancements in kinase inhibitors?" This compound aligns perfectly with this query, as its sulfanylacetamide side chain and benzyltriazolo group suggest strong binding affinity to kinase domains. The presence of the trifluoromethyl group further enhances its metabolic stability, a critical factor in drug design. These features make it a hot topic in discussions about next-generation small molecule therapeutics.

In the context of AI-driven drug discovery, 863452-89-5 exemplifies how computational models can predict bioactive molecules. Recent trends show that researchers are increasingly using machine learning to optimize compounds like this for better pharmacokinetic properties. The triazolopyrimidine scaffold is particularly noteworthy, as it appears in several FDA-approved drugs, reinforcing its relevance in modern pharmacology.

Another frequently asked question is: "How do trifluoromethyl groups improve drug efficacy?" The answer lies in the compound's ability to resist enzymatic degradation, thanks to the CF3 group. This property is crucial for oral bioavailability, a key concern in drug development. Additionally, the sulfanyl linkage in this molecule offers flexibility in molecular interactions, which is why it's often explored in structure-activity relationship (SAR) studies.

The synthesis of 2-({3-benzyl-3H-1,2,3triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-(trifluoromethyl)phenyl)acetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are frequently searched by synthetic chemists looking for efficient methodologies to build complex pharmacophores. The compound's CAS number (863452-89-5) serves as a unique identifier in chemical databases, facilitating global research collaboration.

From a green chemistry perspective, this molecule's design reflects the industry's shift toward sustainable synthesis. Researchers are investigating catalytic methods to produce such compounds with minimal waste, addressing another popular search topic: "How can medicinal chemistry become more environmentally friendly?" The triazolo[4,5-d]pyrimidine core, in particular, is being studied for its potential to reduce synthetic steps while maintaining high yields.

In conclusion, 863452-89-5 represents a fascinating intersection of medicinal chemistry, computational drug design, and sustainable science. Its structural complexity and therapeutic potential make it a subject of ongoing research, with publications frequently citing its kinase inhibitory activity and drug-like properties. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs.